
Essential Safety and Logistical Information for
Handling G140

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G140

Cat. No.: B1192762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of G140, a potent and selective inhibitor of human cGAS (cyclic GMP-AMP synthase).

Adherence to these procedures is essential to ensure personal safety and minimize

environmental impact.

Hazard Identification and Immediate Precautions
G140 is a chemical compound intended for laboratory research use only. A review of the Safety

Data Sheet (SDS) indicates the following primary hazards:

Harmful if swallowed: Acute oral toxicity.

Very toxic to aquatic life with long-lasting effects: Poses a significant environmental hazard.

Immediate precautionary measures include avoiding ingestion, preventing release into the

environment, and thorough washing after handling. In case of accidental ingestion, seek

immediate medical attention.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling G140 in its solid (powder/film) form and when

preparing and handling solutions.
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Table 1: Required Personal Protective Equipment for G140 Handling

PPE Item Specification Rationale

Gloves
Double-gloving with powder-

free nitrile gloves.

Prevents skin contact with the

potent compound. Double-

gloving provides an extra layer

of protection against potential

tears or contamination.

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects eyes from splashes of

G140 solutions or accidental

contact with the powder.

Lab Coat/Gown
Disposable, solid-front gown

with tight-fitting cuffs.

Protects personal clothing and

skin from contamination. A

disposable gown should be

used to prevent carrying

contaminants outside the

laboratory.

Respiratory Protection N95 respirator or higher.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Footwear Closed-toe shoes.
Protects feet from potential

spills.

Engineering Controls
To minimize exposure, all handling of G140 powder and the preparation of stock solutions must

be conducted within a certified chemical fume hood or a similar ventilated enclosure. This

engineering control is the primary method for exposure reduction.

Experimental Protocols: Safe Handling and Disposal
4.1. Weighing and Reconstitution of G140 Powder
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G140 is typically supplied as a translucent film or powder. The following protocol ensures safe

handling during reconstitution.

Materials:

G140 (solid)

Anhydrous DMSO (or other appropriate solvent)

Calibrated analytical balance

Weighing paper or boat

Spatula

Vortex mixer

Appropriate vials and caps

Procedure:

Preparation: Don all required PPE as specified in Table 1. Ensure the chemical fume hood is

operational and the work area is clean and uncluttered.

Weighing:

Place a clean weighing boat on the analytical balance and tare.

Carefully transfer the desired amount of G140 powder to the weighing boat using a clean

spatula. Avoid creating dust.

Record the exact weight.

Transfer: Carefully transfer the weighed G140 powder into an appropriately labeled vial.

Reconstitution:

In the chemical fume hood, add the calculated volume of anhydrous DMSO to the vial

containing the G140 powder to achieve the desired stock solution concentration.
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Securely cap the vial.

Vortex the solution until the G140 is completely dissolved.

Storage: Store the reconstituted stock solution at -20°C or -80°C as recommended by the

supplier to ensure stability.[1]

Table 2: G140 Properties and Storage

Property Value

CAS Number 2369751-07-3

Molecular Formula C₁₇H₁₆Cl₂N₄O₂

Molecular Weight 379.24 g/mol

Appearance Translucent film or powder

Solubility Soluble in DMSO

Storage (Powder) -20°C

Storage (in Solvent) -20°C or -80°C

4.2. Disposal Plan

All materials contaminated with G140, including gloves, weighing paper, pipette tips, and empty

vials, must be disposed of as hazardous chemical waste.

Procedure:

Segregation: Collect all G140-contaminated solid waste in a designated, clearly labeled

hazardous waste bag within the laboratory.

Liquid Waste: Collect all liquid waste containing G140 in a sealed, labeled hazardous waste

container.

Disposal: Follow your institution's specific guidelines for the disposal of hazardous chemical

waste. Do not dispose of G140 down the drain, as it is very toxic to aquatic life.[1]
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Emergency Procedures
5.1. Spills

Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are

unsure how to proceed.

Contain: If the spill is small and you are trained to handle it, contain the spill using a chemical

spill kit.

Clean-up:

For a powder spill, gently cover with damp paper towels to avoid raising dust, then clean

the area with a suitable decontaminating solution.

For a liquid spill, absorb the spill with absorbent pads.

Dispose: All cleanup materials must be disposed of as hazardous waste.

Report: Report the spill to your laboratory supervisor and institutional safety office.

5.2. Personal Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Visualization of PPE Workflow
The following diagram illustrates the mandatory workflow for donning and doffing Personal

Protective Equipment when handling G140.
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Donning PPE (Putting On)

Doffing PPE (Taking Off)

Start 1. Don Gown 2. Don Respirator 3. Don Goggles 3a. Don Gloves (Inner) 4. Don Gloves (Outer) Enter Lab

Exit Lab 1. Remove Outer Gloves 2. Remove Gown 3. Remove Goggles 4. Remove Respirator 5. Remove Inner Gloves 6. Wash Hands

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for G140 Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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